Cas no 2171269-63-7 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid
• CAS No: 2171269-63-7
• MF: C₂₅H₂₁IN₂O₅
• MW: 556.349118947983
• CID: 5890458
• PubChem ID: 165552027
• Update Time: 2025-08-05

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-iodobenzoic acid
• 2171269-63-7
• EN300-1492309

• Inchi： 1S/C25H21IN2O5/c1-14(23(29)28-17-11-15(24(30)31)10-16(26)12-17)27-25(32)33-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,14,22H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m1/s1
• InChI Key： JYJQDOORHNOWOP-CQSZACIVSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 556.04952g/mol
• Monoisotopic Mass: 556.04952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic Acid

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid (CAS No: 2171269-63-7) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and an iodobenzoic acid moiety. The presence of these functional groups makes it a versatile building block for synthesizing bioactive molecules, particularly in the development of peptide-based drugs and inhibitors.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during the synthesis process while being easily removable under specific conditions. In this compound, the Fmoc group is attached to the amino acid derivative, which is further connected to the 5-iodobenzoic acid moiety. The 5-iodobenzoic acid component introduces a unique electronic and steric environment, making it an attractive substrate for various chemical modifications and bioconjugation reactions.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and disrupting them has emerged as a promising strategy for treating diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The Fmoc-amino acid derivative in this compound serves as a key element in designing small-molecule inhibitors that can modulate PPIs by mimicking or interfering with natural binding motifs.

Moreover, the 5-iodobenzoic acid moiety provides a platform for further functionalization, enabling researchers to introduce additional bioactive groups or modify the molecule's pharmacokinetic properties. For instance, iodine substitution can be utilized to enhance radiolabeling efficiency for imaging applications or to improve the molecule's solubility and bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions, protection/deprotection strategies, and cross-coupling techniques. The use of Fmoc chemistry ensures precise control over the synthesis pathway, minimizing side reactions and maximizing yield. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have also been employed to optimize the production process, making it more efficient and scalable.

From a structural perspective, the compound exhibits a high degree of stereochemical complexity due to the presence of chiral centers in both the amino acid derivative and the fluorenylmethoxycarbonyl group. This stereochemistry plays a crucial role in determining the molecule's biological activity and selectivity. Recent advancements in asymmetric synthesis have enabled researchers to access enantiomerically pure forms of this compound, which are essential for studying its stereochemical effects on target proteins.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding modes with target proteins, guiding rational drug design efforts. Additionally, machine learning algorithms are being employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) profile, which is critical for assessing its potential as a therapeutic agent.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-iodobenzoic acid represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for advancing research into complex biological systems and developing innovative therapeutic solutions.